Cas no 6331-13-1 (1,1-bis(ethylsulfonyl)cyclopentane)

• Product name: 1,1-bis(ethylsulfonyl)cyclopentane
• CAS No: 6331-13-1
• MF: C₉H₁₈O₄S₂
• MW: 254.366820812225
• CID: 1650288
• PubChem ID: 240611

1,1-bis(ethylsulfonyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(ethylsulfonyl)cyclopentane
• CTK5B8579
• AG-K-95438
• AC1L65KH
• NSC47036
• AC1Q6UZP
• 1,1-Bis-aethansulfonyl-cyclopentan
• 1.1-Bis-aethylsulfon-cyclopentan
• 1,1-bis-ethanesulfonyl-cyclopentane
• KST-1B7954
• Cyclopentanonsulfonal
• AR-1B4438
• 1,1-Bis-aethansulfonyl-cyclopentan;Cyclopentanonsulfonal;1,1-bis-ethanesulfonyl-cyclopentane;1.1-Bis-aethylsulfon-cyclopentan;
• NSC-47036
• DS-008153
• DTXSID80286688
• 6331-13-1

• Inchi： InChI=1S/C9H18O4S2/c1-3-14(10,11)9(7-5-6-8-9)15(12,13)4-2/h3-8H2,1-2H3
• InChI Key： KAOVDLDUGLNQST-UHFFFAOYSA-N
• SMILES： CCS(=O)(=O)C1(CCCC1)S(=O)(=O)CC

Computed Properties

• Exact Mass: 254.06500
• Monoisotopic Mass: 254.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 85.04000
• LogP: 3.28770